Cas no 92625-21-3 (Phenol, 4-methyl-2-(1-methyl-2-phenylethyl)-)

• Product Name: Phenol, 4-methyl-2-(1-methyl-2-phenylethyl)-
• CAS No: 92625-21-3
• MF: C₁₆H₁₈O
• MW: 226.313524723053
• CID: 735889
• PubChem ID: 18459634
• Update Time: 2025-04-19

Phenol, 4-methyl-2-(1-methyl-2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-methyl-2-(1-methyl-2-phenylethyl)-
• 4-methyl-2-(1-phenylpropan-2-yl)phenol
• SCHEMBL8646458
• 92625-21-3
• DTXSID70594062

• Inchi： 1S/C16H18O/c1-12-8-9-16(17)15(10-12)13(2)11-14-6-4-3-5-7-14/h3-10,13,17H,11H2,1-2H3
• InChI Key： KGXVWHMBLQWAJU-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C)C=C1C(C)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 226.135765193g/mol
• Monoisotopic Mass: 226.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 20.2Ų